1-(4-Methylpiperidin-1-yl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone

• IUPAC Name: 1-(4-methylpiperidin-1-yl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone
• InChI: InChI=1S/C17H19N5OS2/c1-12-6-8-21(9-7-12)16(23)11-25-15-5-4-14-18-19-17(22(14)20-15)13-3-2-10-24-13/h2-5,10,12H,6-9,11H2,1H3
• InChI Key: KORVTUZRTBTENL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NN3C(=NN=C3C4=CC=CS4)C=C2
• Molecular Formula: C17H19N5OS2
• Molecular Weight: 373.5 g/mol

Description

1-(4-Methylpiperidin-1-yl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone is a useful research compound. Its molecular formula is C17H19N5OS2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Utility in Heterocyclic Synthesis

Synthesis of Heterocyclic Compounds : This compound is utilized in synthesizing a broad range of heterocyclic systems, such as thiophene, oxazole, triazole, and others, which are investigated for their biological and medicinal properties (Salem et al., 2021).

Biological and Medicinal Exploration

Antiviral and Antimicrobial Activities : Derivatives synthesized from this compound have shown potential in antiviral and antimicrobial activities. For instance, compounds have been synthesized for evaluation against HSV1 and HAV-MBB, showcasing the compound's utility in creating therapeutics for infectious diseases (Attaby et al., 2006).

Anticancer Activities : The synthesis of novel derivatives, such as disubstituted pyrazolo[1,5-a]pyrimidines and imidazo[1,2-a]pyrimidines containing thioether and aryl moieties, has been reported. These compounds, starting with 1-(4-Methylpiperidin-1-yl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone, have been evaluated for their potential as anticancer agents, highlighting the compound's role in developing new therapeutic agents (Li et al., 2012).

Synthetic Applications

Building Block for Complex Molecules : Its use as a precursor in synthesizing complex molecules with potential bioactivity, such as inhibitors of specific enzymes or for the treatment of various cancers, underscores its value in medicinal chemistry research (Boraei et al., 2020).